4-Ethyl-3',3'',5',5''-Tetramethyltriphenyl Phosphate

• CAS No.: 7144-07-2
• Molecular Formula: C24H27O4P
• Molecular Weight: 410.4 g/mol
• IUPAC Name: bis(3,5-dimethylphenyl) (4-ethylphenyl) phosphate
• InChI: InChI=1S/C24H27O4P/c1-6-21-7-9-22(10-8-21)26-29(25,27-23-13-17(2)11-18(3)14-23)28-24-15-19(4)12-20(5)16-24/h7-16H,6H2,1-5H3
• InChI Key: UVEZKBHSZJILKL-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)OP(=O)(OC2=CC(=CC(=C2)C)C)OC3=CC(=CC(=C3)C)C
• Pictograms: Irritant

Description

4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate is an organic compound with the molecular formula C24H27O4P and a molecular weight of 410.454 g/mol . This compound is known for its unique structural features, which include a phosphate group attached to a triphenyl backbone with ethyl and methyl substituents. It is used in various scientific and industrial applications due to its distinctive chemical properties.

Preparation Methods

The synthesis of 4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate typically involves the reaction of triphenyl phosphate with ethyl and methyl substituents under controlled conditions. The reaction is carried out in the presence of a catalyst, often a strong acid or base, to facilitate the substitution reactions. Industrial production methods may involve large-scale batch reactors where the reactants are mixed and heated to the desired temperature to achieve optimal yields .

Chemical Reactions Analysis

4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding phosphates with higher oxidation states.

Reduction: It can be reduced to form lower oxidation state phosphates.

Substitution: The ethyl and methyl groups can be substituted with other functional groups using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: This compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor or active pharmaceutical ingredient.

Industry: It is used in the manufacture of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of 4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate involves its interaction with molecular targets such as enzymes and receptors. The phosphate group can form strong interactions with active sites of enzymes, potentially inhibiting or modulating their activity. The ethyl and methyl substituents may also play a role in the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar compounds to 4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate include other triphenyl phosphates with different substituents, such as:

Triphenyl Phosphate: Lacks the ethyl and methyl groups, making it less sterically hindered.

Triethyl Phosphate: Contains ethyl groups but lacks the methyl groups, resulting in different chemical properties.

Trimethyl Phosphate: Contains methyl groups but lacks the ethyl group, affecting its reactivity and applications. The uniqueness of 4-Ethyl-3’,3’‘,5’,5’'-Tetramethyltriphenyl Phosphate lies in its specific combination of ethyl and methyl substituents, which confer distinct chemical and physical properties compared to its analogs.